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Compound of Interest

Compound Name: Pyrrole-2-carbonitrile

Cat. No.: B156044 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential health and safety information for handling

Pyrrole-2-carbonitrile (CAS No: 4513-94-4). The following sections detail the hazards,

protective measures, emergency procedures, and physical and chemical properties of this

compound, ensuring a safe laboratory environment.

Hazard Identification and Classification
Pyrrole-2-carbonitrile is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). It is crucial to

understand these hazards before handling the compound.

GHS Hazard Classification:
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Hazard Class Category

Acute Toxicity, Oral Category 4

Acute Toxicity, Dermal Category 4

Acute Toxicity, Inhalation Category 4

Skin Irritation Category 2

Serious Eye Damage Category 1

Specific target organ toxicity – single exposure Category 3

GHS Label Elements:

Signal Word: Danger[1][2][3]

Hazard Pictograms:

Click to download full resolution via product page

Caption: GHS Pictograms for Pyrrole-2-carbonitrile.

Hazard Statements:

H302: Harmful if swallowed.[1][3][4]

H312: Harmful in contact with skin.[1][3][4]

H332: Harmful if inhaled.[3][4]

H315: Causes skin irritation.[1][3][4]

H318: Causes serious eye damage.[1][3][4]

H335: May cause respiratory irritation.[2]

Precautionary Statements:
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Prevention: P261, P264, P270, P271, P280[3]

Response: P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P312, P321,

P330, P332+P313, P362+P364[2][3]

Storage: P403+P233, P405[3]

Disposal: P501[3]

Physical and Chemical Properties
A thorough understanding of the physical and chemical properties of Pyrrole-2-carbonitrile is

essential for its safe handling and storage.

Property Value

Molecular Formula C₅H₄N₂

Molecular Weight 92.10 g/mol [4]

Appearance Clear yellow to orange liquid

Boiling Point 92-94 °C at 2 mmHg[2]

252.3 °C at 760 mmHg

Melting Point 92 °C

Density 1.081 g/mL at 25 °C[2]

Vapor Pressure 0.0195 mmHg at 25°C

Flash Point 97.6 °C

Refractive Index n20/D 1.5513[2]

Solubility

Sparingly soluble in water. Miscible with

benzene, dichloromethane, tetrahydrofuran, and

dimethylformamide.

Safe Handling and Storage
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Adherence to proper handling and storage protocols is paramount to minimize exposure and

ensure a safe working environment.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves

(nitrile or neoprene are recommended), safety goggles, and a lab coat.[5] For splash

hazards, a face shield is required.[5]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[3]

Wash hands thoroughly after handling.[3]

Do not eat, drink, or smoke in the laboratory.[3]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

Keep away from heat, sparks, and open flames.

Store locked up.[3]

The compound is reported to be air and light sensitive.

Emergency Procedures
In the event of an emergency, prompt and appropriate action is critical.

First-Aid Measures
The following flowchart outlines the immediate first-aid steps to be taken in case of exposure.
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Exposure to Pyrrole-2-carbonitrile

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
Keep comfortable for breathing.

Immediately remove contaminated clothing.
Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do.
Continue rinsing.

Rinse mouth.
Do NOT induce vomiting.

Get medical advice/attention.

Wash skin with plenty of water.

Click to download full resolution via product page

Caption: First-Aid Response Flowchart.

Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for

breathing.[3] Get medical help if you feel unwell.[3]

Skin Contact: If on skin, wash with plenty of water.[3] Take off contaminated clothing and

wash it before reuse.[3] If skin irritation occurs, get medical help.[3]

Eye Contact: If in eyes, immediately rinse with water for several minutes.[3] Remove contact

lenses if present and easy to do.[3] Continue rinsing.[3]

Ingestion: If swallowed, get medical help.[3] Rinse mouth.[3]

Fire-Fighting Measures
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Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

Specific Hazards: No data available.

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[3]

Accidental Release Measures
The following workflow details the steps for managing a spill of Pyrrole-2-carbonitrile.
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Spill of Pyrrole-2-carbonitrile

Evacuate personnel to a safe area.
Keep people away and upwind.

Ensure adequate ventilation.

Remove all sources of ignition.

Wear appropriate PPE:
- Chemical impermeable gloves

- Safety goggles/face shield
- Lab coat

Contain the spill with inert absorbent material
(e.g., sand, vermiculite).

Collect the absorbed material into a
suitable, closed container for disposal.

Clean the spill area with a suitable solvent.

Dispose of waste according to local regulations.

Click to download full resolution via product page

Caption: Spill Response Workflow.
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Personal Precautions: Avoid dust formation and breathing vapors, mist, or gas.[3] Avoid

contact with skin and eyes.[3] Use personal protective equipment, including chemical-

impermeable gloves.[3]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Soak up with inert absorbent material and dispose of as

hazardous waste. Keep in suitable, closed containers for disposal.[6]

Toxicological Information
Pyrrole-2-carbonitrile is harmful if swallowed, in contact with skin, or if inhaled.[1][3][4] It

causes skin irritation and serious eye damage.[1][3][4] It may also cause respiratory irritation.

[2]

Representative Experimental Protocol: Acute Oral
Toxicity (OECD 423)
While the specific experimental protocols for Pyrrole-2-carbonitrile are not publicly available,

a representative method for assessing acute oral toxicity is the OECD Guideline 423 (Acute

Oral Toxicity - Acute Toxic Class Method). This is a generalized protocol and should not be

considered the exact method used for this specific compound.

Objective: To determine the acute oral toxicity of a substance.

Methodology:

Animal Model: Typically, female rats are used.

Housing and Feeding: Animals are housed in standard conditions with access to food and

water.

Dosing:

A single dose of the substance is administered by gavage using a stomach tube.
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The starting dose is selected from one of four fixed levels (5, 50, 300, and 2000 mg/kg

body weight). The selection is based on a preliminary assessment of the substance's

toxicity.

A group of three female rats is used for each dose level.

Observation:

Animals are observed for mortality, clinical signs of toxicity (e.g., changes in skin, fur, eyes,

and behavior), and body weight changes for at least 14 days.

The time of onset, duration, and severity of toxic signs are recorded.

Endpoint: The test is terminated when the animals show no further signs of toxicity. The

outcome is the classification of the substance into a specific toxicity class based on the

observed mortality at different dose levels.

Disposal Considerations
Dispose of contents and containers in accordance with local, regional, and national regulations.

[3] Waste materials should be treated as hazardous.

This guide is intended to provide comprehensive health and safety information for handling

Pyrrole-2-carbonitrile. It is imperative that all laboratory personnel are thoroughly trained on

these procedures before working with this compound. Always refer to the most current Safety

Data Sheet (SDS) for the most up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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